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Compound of Interest

Compound Name: 3-(1-Cyanoethyl)benzoyl chloride

Cat. No.: B3061083 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-(1-Cyanoethyl)benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
(1-Cyanoethyl)benzoyl chloride, a key intermediate in the synthesis of various

pharmaceuticals, including the non-steroidal anti-inflammatory drug (NSAID) Ketoprofen. This

document collates data from various sources, presents it in a clear and accessible format, and

outlines the standard experimental methodologies used to determine these properties.

Chemical Identity and Structure
3-(1-Cyanoethyl)benzoyl chloride is an acyl chloride derivative of benzoic acid. Its chemical

structure features a benzoyl chloride moiety substituted at the meta-position with a 1-

cyanoethyl group.

Caption: Chemical structure of 3-(1-Cyanoethyl)benzoyl chloride.

Physical Properties
The physical properties of 3-(1-Cyanoethyl)benzoyl chloride are summarized in the table

below. These values are compiled from various chemical databases and supplier information. It

should be noted that some of these properties are predicted through computational models.
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Property Value Source(s)

Molecular Formula C₁₀H₈ClNO [1][2][3][4]

Molecular Weight 193.63 g/mol [3][4][5]

Boiling Point 305.9 °C at 760 mmHg [3]

Density 1.215 g/cm³ (Predicted) [3][5]

Flash Point 138.8 °C [3]

Vapor Pressure 0.0008 mmHg at 25°C [3]

Appearance
Colorless fuming liquid (typical

for acyl chlorides)
[6]

Solubility
Reacts violently with water;

soluble in organic solvents.
[6][7]

CAS Number 42872-29-7 [3][4]

Canonical SMILES
CC(C#N)C1=CC(=CC=C1)C(=

O)Cl
[2][3]

InChIKey
XXQNFMGCPMJJSJ-

UHFFFAOYSA-N
[2]

XLogP3 2.7 [3][5]

Topological Polar Surface Area

(PSA)
40.9 Å² [5]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Role in Pharmaceutical Synthesis
3-(1-Cyanoethyl)benzoyl chloride is a crucial intermediate in the multi-step synthesis of

Ketoprofen. The general synthetic pathway involves the transformation of a precursor through

several stages to yield the final active pharmaceutical ingredient.
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Caption: Synthesis pathway of Ketoprofen involving 3-(1-Cyanoethyl)benzoyl chloride.[8][9]

Experimental Protocols for Physical Property
Determination
While specific experimental reports for 3-(1-Cyanoethyl)benzoyl chloride are not publicly

detailed, the following are standard, validated methodologies for determining the key physical

properties of liquid organic compounds, particularly reactive acyl chlorides.

Boiling Point Determination
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.

Method: Distillation or Reflux

Apparatus Setup: A small quantity of the compound is placed in a round-bottom flask. A

condenser is attached vertically to the flask, and a thermometer is positioned so that its

bulb is just below the side arm of the condenser, ensuring it measures the temperature of

the vapor that is in equilibrium with the boiling liquid.[10]

Heating: The flask is heated gently using a sand bath or heating mantle to achieve a

steady reflux.[10]

Measurement: The temperature is recorded when it stabilizes, indicating a constant rate of

reflux. This stable temperature is the boiling point at the recorded atmospheric pressure.

Safety: This procedure must be conducted in a fume hood due to the reactivity of acyl

chlorides and the evolution of HCl gas upon contact with atmospheric moisture.[6]
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Caption: Workflow for experimental determination of boiling point via reflux.

Density Measurement
Density is the mass of a substance per unit volume. For liquids, this is commonly measured

using a pycnometer or a digital density meter.

Method: Pycnometry (Gravimetric)
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Calibration: A pycnometer (a glass flask with a precise volume) is cleaned, dried, and

weighed accurately (m₁). It is then filled with a reference substance of known density (e.g.,

deionized water) at a specific temperature, and weighed again (m₂). The volume of the

pycnometer is calculated.

Sample Measurement: The pycnometer is emptied, dried, and filled with 3-(1-
Cyanoethyl)benzoyl chloride at the same specific temperature. It is then weighed (m₃).

Calculation: The density (ρ) of the sample is calculated using the formula: ρ_sample = (m₃

- m₁) / V_pycnometer

Note: This method is highly accurate but requires careful temperature control.[11][12] An

alternative, faster method involves using an oscillating U-tube digital density meter, which

measures the change in oscillation frequency of a U-shaped tube when filled with the

sample.[11]

Flash Point Determination
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air

near its surface.

Method: Closed-Cup Method (e.g., Pensky-Martens)

Apparatus: A sample of the liquid is placed in a sealed cup (the "closed-cup") equipped

with a heating apparatus, a stirrer, and an ignition source port.[13]

Procedure: The sample is heated at a slow, constant rate while being stirred.

Ignition Test: At regular temperature intervals, an ignition source (a small flame) is

introduced into the vapor space above the liquid through the port.[13][14]

Determination: The flash point is the lowest temperature at which the application of the

ignition source causes the vapors to ignite with a distinct flash.[13][14]

Rationale: The closed-cup method is preferred for volatile and hazardous materials as it

contains the vapors, providing a more precise and safer measurement compared to open-

cup methods.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3061083?utm_src=pdf-body
https://www.benchchem.com/product/b3061083?utm_src=pdf-body
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.calnesis.com/en/measurements/density-liquids/
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.aidic.it/cet/13/31/158.pdf
https://www.aidic.it/cet/13/31/158.pdf
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.aidic.it/cet/13/31/158.pdf
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides foundational data and methodologies essential for professionals working

with 3-(1-Cyanoethyl)benzoyl chloride, facilitating safer handling, process development, and

further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(1-Cyanoethyl)benzoyl chloride | C10H8ClNO | CID 3016393 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. PubChemLite - 3-(1-cyanoethyl)benzoyl chloride (C10H8ClNO) [pubchemlite.lcsb.uni.lu]

3. 3-(1-Cyanoethyl)benzoyl chloride｜lookchem [lookchem.com]

4. 3-(1-cyanoethyl)benzoyl chloride CAS#: 42872-29-7 [m.chemicalbook.com]

5. echemi.com [echemi.com]

6. chemguide.co.uk [chemguide.co.uk]

7. AS/A-Level Chemistry - Acyl Chloride - A-level Chemistr... [tuttee.co]

8. CN105037127A - Preparation method for ketoprofen - Google Patents
[patents.google.com]

9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

10. chem.libretexts.org [chem.libretexts.org]

11. knowledge.reagecon.com [knowledge.reagecon.com]

12. calnesis.com [calnesis.com]

13. aidic.it [aidic.it]

14. scimed.co.uk [scimed.co.uk]

To cite this document: BenchChem. [Physical properties of 3-(1-Cyanoethyl)benzoyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3061083#physical-properties-of-3-1-cyanoethyl-
benzoyl-chloride]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3061083?utm_src=pdf-body
https://www.benchchem.com/product/b3061083?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-_1-Cyanoethyl_benzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-_1-Cyanoethyl_benzoyl-chloride
https://pubchemlite.lcsb.uni.lu/e/compound/3016393
https://www.lookchem.com/ProductWholeProperty_LCPL196188.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3908174_EN.htm
https://www.echemi.com/products/pd180824107972-3-1-cyanoethylbenzoyl-chloride.html
https://www.chemguide.co.uk/organicprops/acylchlorides/background.html
https://www.tuttee.co/blog/as-a-level-chemistry-acyl-chloride
https://patents.google.com/patent/CN105037127A/en
https://patents.google.com/patent/CN105037127A/en
https://patentimages.storage.googleapis.com/84/e3/d8/cd64f928c5bc49/EP0990637A1.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.calnesis.com/en/measurements/density-liquids/
https://www.aidic.it/cet/13/31/158.pdf
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.benchchem.com/product/b3061083#physical-properties-of-3-1-cyanoethyl-benzoyl-chloride
https://www.benchchem.com/product/b3061083#physical-properties-of-3-1-cyanoethyl-benzoyl-chloride
https://www.benchchem.com/product/b3061083#physical-properties-of-3-1-cyanoethyl-benzoyl-chloride
https://www.benchchem.com/product/b3061083#physical-properties-of-3-1-cyanoethyl-benzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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